Cas no 1247504-53-5 (2-(6-amino-1H-indazol-1-yl)butanenitrile)

• Product Name: 2-(6-amino-1H-indazol-1-yl)butanenitrile
• CAS No: 1247504-53-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6388221
• PubChem ID: 61698083
• Update Time: 2025-05-20

2-(6-amino-1H-indazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-amino-1H-indazol-1-yl)butanenitrile
• 1H-Indazole-1-acetonitrile, 6-amino-α-ethyl-
• CS-0296199
• AKOS010965590
• 1247504-53-5
• EN300-1106046

• Inchi： 1S/C11H12N4/c1-2-10(6-12)15-11-5-9(13)4-3-8(11)7-14-15/h3-5,7,10H,2,13H2,1H3
• InChI Key： NSFPMYXMDUGCTP-UHFFFAOYSA-N
• SMILES： C(N1N=CC2=CC=C(N)C=C12)(C#N)CC

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 407.3±25.0 °C(Predicted)
• pka: 3.28±0.30(Predicted)

Additional information on 2-(6-amino-1H-indazol-1-yl)butanenitrile

Professional Introduction to 2-(6-amino-1H-indazol-1-yl)butanenitrile (CAS No. 1247504-53-5)

2-(6-amino-1H-indazol-1-yl)butanenitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1247504-53-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a nitrile group and an indazole moiety, which are both well-known for their diverse biological activities.

The indazole ring system is particularly noteworthy, as it is frequently found in bioactive molecules and has been extensively studied for its pharmacological effects. Specifically, the 6-amino-1H-indazol-1-yl substituent plays a crucial role in modulating the biological activity of the compound. Research has demonstrated that indazole derivatives often exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects, making them valuable candidates for therapeutic applications.

The nitrile group in 2-(6-amino-1H-indazol-1-yl)butanenitrile contributes to the compound's reactivity and interaction with biological targets. Nitrile-containing compounds are known for their versatility in pharmaceutical chemistry, often serving as key intermediates in the synthesis of more complex molecules. The presence of both the indazole and nitrile functionalities makes this compound a promising scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(6-amino-1H-indazol-1-yl)butanenitrile fits well within this context, as it represents a structurally innovative approach to drug design. The combination of the indazole moiety with the nitrile group offers a rich chemical space for exploration, enabling the development of compounds with tailored biological activities.

One of the most exciting aspects of 2-(6-amino-1H-indazol-1-yl)butanenitrile is its potential in oncology research. Indazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The amino group on the indazole ring provides a handle for further functionalization, allowing researchers to fine-tune the compound's interactions with specific targets. This flexibility makes it an attractive candidate for developing next-generation anticancer agents.

The synthesis of 2-(6-amino-1H-indazol-1-yl)butanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are often employed to construct the desired molecular framework efficiently. The nitrile group can be introduced through various methods, including cyanation reactions or condensation processes, each offering distinct advantages depending on the overall synthetic strategy.

The pharmacokinetic properties of 2-(6-amino-1H-indazol-1-yl)butanenitrile are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems. These studies are essential for guiding further development efforts and ensuring that the compound reaches its full clinical potential.

In conclusion, 2-(6-amino-1H-indazol-1-yl)butanenitrile (CAS No. 1247504-53-5) represents a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.